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Compound of Interest

Compound Name: Urea, m-toluoyl-

Cat. No.: B14686226

For Researchers, Scientists, and Drug Development Professionals

Compound Identification and Core Properties

The compound with CAS number 63-99-0 is identified as m-Tolylurea. It is an aromatic urea
derivative with the chemical formula CsH1oN20.

Synonyms: 3-Methylphenylurea, m-Tolylcarbamide, N-(3-methylphenyl)urea

This guide provides a comprehensive overview of m-Tolylurea, including its physicochemical
properties, biological activity with a focus on its herbicidal mechanism of action, potential
therapeutic applications, and detailed experimental protocols for its synthesis, characterization,
and biological evaluation.

Physicochemical Properties

A summary of the key physicochemical properties of m-Tolylurea is presented in Table 1. This
data is essential for understanding its behavior in various experimental and physiological
settings.
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Property Value Reference
Molecular Weight 150.18 g/mol [1]
Appearance Beige crystalline needles and
chunks
Melting Point 138-143 °C
Boiling Point 253 °C (decomposes)
Solubility Slightly soluble in hot water [2]
LogP (Octanol/Water) 1.3 [1]

Biological Activity and Mechanism of Action

The primary established biological activity of m-Tolylurea is its function as a herbicide. Like
other sulfonylurea compounds, its mode of action is the inhibition of the enzyme Acetolactate
Synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[3][4]

Inhibition of Acetolactate Synthase (ALS)

ALS is a critical enzyme in the biosynthetic pathway of branched-chain amino acids (valine,
leucine, and isoleucine) in plants and microorganisms.[3] By inhibiting this enzyme, m-Tolylurea
disrupts protein synthesis, leading to the cessation of cell division and growth, ultimately
causing the death of the plant.[5] This metabolic pathway is absent in animals, which accounts
for the selective toxicity of sulfonylurea herbicides to plants.

The inhibition of ALS by sulfonylurea herbicides is typically potent, with some compounds
exhibiting 1Cso values in the nanomolar range.[6] While specific ICso values for m-Tolylurea are
not readily available in the searched literature, its structural similarity to other active
sulfonylureas suggests a comparable mechanism.

Signaling Pathway: Branched-Chain Amino Acid
Biosynthesis

The inhibition of ALS by m-Tolylurea directly impacts the branched-chain amino acid
biosynthesis pathway. A simplified diagram of this pathway and the point of inhibition is
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Caption: Inhibition of Acetolactate Synthase (ALS) by m-Tolylurea in the branched-chain amino
acid biosynthesis pathway.

Potential Anticancer Activity

Derivatives of urea have been extensively investigated for their potential as anticancer agents.
[1][7] Many aromatic urea compounds have demonstrated the ability to inhibit tubulin
polymerization or act as inhibitors of receptor tyrosine kinases (RTKSs), which are crucial in
cancer cell signaling.[1] While specific studies on the anticancer activity of m-Tolylurea are
limited in the provided search results, its structural motif suggests that it and its derivatives
could be explored for such properties. Further research, including cytotoxicity screening against
various cancer cell lines, is warranted. Some studies have shown that certain sulfonylurea
derivatives exhibit anti-tumor activity against breast cancer and other cell lines.[3][9]

Experimental Protocols

This section provides detailed methodologies for the synthesis, characterization, and biological
evaluation of m-Tolylurea.

Synthesis of m-Tolylurea
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A common and straightforward method for the synthesis of aryl ureas is the reaction of an
amine with an isocyanate or a cyanate salt.[10] The following protocol details the synthesis
from m-toluidine and urea.

Reaction Scheme:

Materials:

m-Toluidine

Urea

Glacial acetic acid

Water

Ethanol (for recrystallization)

Procedure:

Dissolve m-toluidine in a mixture of glacial acetic acid and water.

e In a separate beaker, prepare a concentrated aqueous solution of urea.

e Slowly add the urea solution to the m-toluidine solution with constant stirring.

e Heat the reaction mixture gently to approximately 80-90 °C for 2-3 hours.

» Allow the mixture to cool to room temperature, during which a precipitate of m-Tolylurea will
form.

o Collect the crude product by vacuum filtration and wash with cold water.

o Recrystallize the crude product from hot ethanol to obtain pure m-Tolylurea.

e Dry the purified crystals in a desiccator.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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